Cas no 76470-16-1 (Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI))

76470-16-1 structure
Product name:Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI)
Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI)
- Effusanin B
- 4-BROMO-3'-FLUORO-4'-METHOXYBENZOPHENONE
- HY-N9930
- AKOS040761656
- [(1S,2S,5R,8S,9S,10S,11R,15S)-9,10-Dihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-15-yl] acetate
- CS-0214010
- 76470-16-1
- FS-7750
- SCHEMBL16258004
- CHEMBL1641880
-
- Inchi: InChI=1S/C22H30O6/c1-11-13-5-6-14-20-10-27-22(26,21(14,9-13)17(11)24)18(25)16(20)19(3,4)8-7-15(20)28-12(2)23/h13-16,18,25-26H,1,5-10H2,2-4H3/t13-,14+,15+,16-,18+,20-,21+,22-/m1/s1
- InChI Key: TZECSBJPAFKEQJ-FHEFCECDSA-N
- SMILES: CC(=O)OC1CCC(C2C13COC(C2O)(C45C3CCC(C4)C(=C)C5=O)O)(C)C
Computed Properties
- Exact Mass: 390.20400
- Monoisotopic Mass: 390.20423867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 788
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.1Ų
- XLogP3: 1.8
Experimental Properties
- Color/Form: Powder
- PSA: 93.06000
- LogP: 1.97560
Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TargetMol Chemicals | TN3921-5mg |
Effusanin B |
76470-16-1 | 5mg |
¥ 3330 | 2024-07-20 | ||
TargetMol Chemicals | TN3921-1 ml * 10 mm |
Effusanin B |
76470-16-1 | 1 ml * 10 mm |
¥ 3430 | 2024-07-20 | ||
TargetMol Chemicals | TN3921-5 mg |
Effusanin B |
76470-16-1 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E40010-5mg |
EFFUSANIN B |
76470-16-1 | ,HPLC≥95% | 5mg |
¥3438.0 | 2023-09-08 | |
TargetMol Chemicals | TN3921-1 mL * 10 mM (in DMSO) |
Effusanin B |
76470-16-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 |
Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI) Related Literature
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Yiji Lin,Shigang Wan,Fang Zou,Yuekui Wang,Hui Zhang New J. Chem., 2011,35, 2584-2590
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
76470-16-1 (Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI)) Related Products
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